BENGHE Foundational & Exploratory

Check Availability & Pricing

Phthaloyl-L-valine: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Pht-val-OH
CAS No.: 6306-54-3
Cat. No.: B554704
Get Quote
. J

CAS Number: 6306-54-3 Molecular Formula: C13H13NOa4 Molecular Weight: 247.25 g/mol [1][2]

This in-depth technical guide provides a comprehensive overview of Phthaloyl-L-valine, a key
derivative of the amino acid L-valine, for researchers, scientists, and drug development
professionals. This document details its chemical and physical properties, synthesis protocols,
and its significant role in synthetic and medicinal chemistry.

Chemical and Physical Properties

Phthaloyl-L-valine is a white solid powder that serves as a crucial chiral building block and
intermediate in various chemical syntheses.[3][4] The phthaloyl group acts as a protecting
group for the amine functionality of L-valine, enabling specific chemical transformations.

Table 1: Physical and Chemical Properties of Phthaloyl-L-valine
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Property Value Reference
CAS Number 6306-54-3 [1][2]
Molecular Formula C13H13NOa4 [1][2]
Molecular Weight 247.25 g/mol [11[2]
Appearance White solid powder [3114]
Density 1.353 g/cm3

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Phthaloyl-L-valine.

Mass Spectrometry

Electron ionization mass spectrometry of Phthaloyl-L-valine reveals a molecular ion peak (M+)

and characteristic fragmentation patterns. The primary fragmentation involves the loss of the

carboxyl group.

Table 2. Mass Spectrometry Data for Phthaloyl-L-valine

m/z lon Relative Intensity (%)
247 [M]+ 42

202 [M - COOH]+ 100

160 43

148 62

130 37

Data interpreted from fragmentation patterns of phthaloylamino acids.

Synthesis of Phthaloyl-L-valine
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The synthesis of Phthaloyl-L-valine typically involves the reaction of L-valine with a
phthaloylating agent. Two common methods are described below.

Synthesis from Phthalic Anhydride

This method involves the direct reaction of L-valine with phthalic anhydride, usually at an
elevated temperature.

Experimental Protocol:

Combine L-valine (1 equivalent) and phthalic anhydride (1 equivalent) in a suitable high-
boiling solvent (e.g., pyridine or dimethylformamide).

» Heat the mixture to reflux for a specified period (typically 2-4 hours), monitoring the reaction
progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.
» Pour the mixture into ice-cold water to precipitate the product.
o Collect the solid precipitate by filtration, wash with cold water, and dry under vacuum.

» Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain
pure Phthaloyl-L-valine.

Synthesis using N-Carboethoxyphthalimide

This method offers a milder reaction condition, which helps in preserving the stereochemical
integrity of the chiral center.[1]

Experimental Protocol:
» Dissolve L-valine (1 equivalent) in an aqueous solution of sodium carbonate.

» Add a solution of N-carboethoxyphthalimide (1 equivalent) in a suitable organic solvent (e.g.,
acetone or THF) to the L-valine solution.
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« Stir the biphasic mixture vigorously at room temperature for several hours until the reaction
is complete (monitored by TLC).

o Separate the aqueous layer and wash it with an organic solvent (e.g., diethyl ether) to
remove any unreacted N-carboethoxyphthalimide.

 Acidify the aqueous layer with a dilute acid (e.g., HCI) to a pH of approximately 2-3 to
precipitate the product.

o Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield
Phthaloyl-L-valine.[1]

Logical Relationship of Synthesis:

itk Akl O | Phthaloyl-l-valine
Method 2

N-Carboethoxyphthalimide
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Caption: Synthesis pathways to Phthaloyl-L-valine.

Applications in Research and Development

Phthaloyl-L-valine is a valuable compound in several areas of chemical and pharmaceutical
research.

Peptide Synthesis

The primary application of Phthaloyl-L-valine is as a protected amino acid in peptide synthesis.
The phthaloyl group serves as a robust N-terminal protecting group, preventing the amine
group from participating in unwanted side reactions during peptide bond formation. This
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protection is stable under various coupling conditions and can be removed under specific
conditions, typically using hydrazine.

Experimental Workflow for Peptide Synthesis:

Start with Resin-Bound Amino Acid

i

Deprotection of N-terminus

i

Coupling with Phthaloyl-L-valine

i

Wash

i

Repeat Deprotection-Coupling Cycle

Cleavage from Resin & Deprotection

Purified Peptide

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis.

Chiral Auxiliary
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The inherent chirality of the L-valine backbone makes Phthaloyl-L-valine a useful chiral
auxiliary in asymmetric synthesis.[5] It can be used to induce stereoselectivity in various
chemical reactions, leading to the formation of a desired enantiomer of a target molecule. After
the reaction, the chiral auxiliary can be cleaved and potentially recovered.

Intermediate in Drug Development

Phthaloyl-DL-Valine, the racemic mixture, is utilized as an intermediate in the synthesis of
various pharmaceuticals.[3] It can enhance the efficacy and stability of peptide-based drugs.[3]
It is also explored for its role in developing prodrugs to improve the pharmacokinetic profiles of
active pharmaceutical ingredients.[3]

Biological Activity

While specific biological assay data for Phthaloyl-L-valine is limited in the public domain, N-
protected amino acid derivatives, in general, are investigated for a range of biological activities.
For instance, some phthalimide derivatives have been evaluated for their antiproliferative
effects.[6] The biological activity of compounds containing the L-valine moiety is an active area
of research, with studies exploring their roles in various signaling pathways.

Potential Signaling Pathways Influenced by Valine Derivatives:

L-valine and its derivatives can potentially influence cellular signaling pathways that regulate
metabolism and growth, such as the mTOR and PI3K/Akt signaling pathways. However,
specific studies on the direct effect of Phthaloyl-L-valine on these pathways are not readily
available.

Signaling Pathway Diagram (Hypothetical based on L-Valine):
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Caption: Potential cellular signaling pathways influenced by L-valine derivatives.

Safety and Handling

For research use only. Not intended for diagnostic or therapeutic use.[2] Users should consult
the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.
Standard laboratory safety precautions should be followed, including the use of personal
protective equipment.

Conclusion

Phthaloyl-L-valine (CAS 6306-54-3) is a versatile and valuable compound for researchers in
organic synthesis, medicinal chemistry, and drug development. Its primary utility as an N-
protected amino acid in peptide synthesis and as a chiral auxiliary highlights its importance in
the construction of complex, stereochemically defined molecules. While further research is
needed to fully elucidate its specific biological activities, its role as a key synthetic intermediate
is well-established. This guide provides a foundational understanding of its properties and
applications to aid in future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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